Cas no 1805516-05-5 (2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805516-05-5
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880120
• Update Time: 2025-08-02

2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-5(1-2-16)6(10(13,14)15)4-18-7(8)3-17/h4,9H,1H2
• InChI Key： KVXLDOCQLCNWIA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(C(F)F)=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805516-05-5)

2-Cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805516-05-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including cyano, difluoromethyl, and trifluoromethyl substituents on a pyridine backbone, exhibits a range of pharmacological properties that make it a valuable intermediate in the synthesis of novel therapeutic agents.

The structure of 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is meticulously designed to enhance its biological activity. The presence of electron-withdrawing groups such as the cyano and nitrile functionalities, along with the strong electron-withdrawing effect of the trifluoromethyl and difluoromethyl groups, contributes to its stability and reactivity in various chemical transformations. These features are particularly advantageous in the development of small-molecule inhibitors targeting complex biological pathways.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their remarkable potential in drug discovery. The fluorine atoms introduce unique electronic and steric properties that can modulate the binding affinity and selectivity of drug candidates. Specifically, the difluoromethyl and trifluoromethyl groups are known to enhance metabolic stability and improve oral bioavailability, making them highly desirable in medicinal chemistry.

One of the most compelling aspects of 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is its versatility as a building block in synthetic chemistry. Researchers have leveraged this compound to develop novel scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores that can fine-tune the biological activity.

Recent studies have highlighted the compound's role in the development of antiviral agents. The structural motif of 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has been found to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, modifications to this core structure have led to promising candidates for inhibiting proteases and polymerases associated with RNA viruses.

The synthesis of 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions, halogenation, and nitrile formation are commonly employed to construct the desired framework. The use of fluorochemicals plays a pivotal role in introducing the fluorinated groups efficiently while maintaining high yields and purity.

In terms of pharmacokinetic properties, compounds containing trifluoromethyl and difluoromethyl groups often exhibit improved pharmacological profiles. These groups enhance lipophilicity, which is crucial for crossing biological membranes, while also contributing to resistance against metabolic degradation. This makes 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile an attractive candidate for further development into drugs with prolonged half-lives.

From an industrial perspective, the demand for high-purity intermediates like 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is on the rise as pharmaceutical companies seek innovative solutions for drug development. Manufacturers specializing in fine chemicals have invested in advanced purification technologies to meet this demand, ensuring that researchers have access to materials with minimal impurities.

The future prospects for 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile are bright, with ongoing research exploring its potential in various therapeutic areas. Innovations in computational chemistry and artificial intelligence are accelerating the discovery process by predicting novel derivatives with enhanced properties. This synergy between experimental chemistry and computational methods holds promise for uncovering next-generation therapeutics based on this scaffold.

In conclusion, 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805516-05-5) represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across multiple disease indications.